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Compound of Interest

Compound Name: (2,5-Dibromophenyl)methanol

Cat. No.: B182277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(2,5-Dibromophenyl)methanol is a brominated aromatic alcohol with the chemical formula

C₇H₆Br₂O. Its structure, featuring a phenyl ring substituted with two bromine atoms and a

hydroxymethyl group, makes it a potential building block in organic synthesis, particularly in the

development of novel pharmaceutical compounds and other complex organic molecules. This

document provides a summary of its known properties based on available data.

Physicochemical Properties
A compilation of the available physicochemical data for (2,5-Dibromophenyl)methanol is
presented in the table below. It is important to note that experimental values for properties such

as melting point, boiling point, and density are not consistently reported in publicly available

sources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b182277?utm_src=pdf-interest
https://www.benchchem.com/product/b182277?utm_src=pdf-body
https://www.benchchem.com/product/b182277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 147034-01-3 [1][2][3][4][5][6][7]

Molecular Formula C₇H₆Br₂O [1][2][3][4][5][6][7][8]

Molecular Weight 265.93 g/mol [2][5][6][9]

Physical Form Solid

Purity ≥98%

InChI Key
QEKPWRNDDHNEJE-

UHFFFAOYSA-N
[5][6]

SMILES OCc1cc(Br)ccc1Br [2][6]

Storage
Sealed in dry, room

temperature
[2][5]

Synthesis and Analysis
Detailed, peer-reviewed experimental protocols for the specific synthesis and analytical

characterization of (2,5-Dibromophenyl)methanol are not readily available in the current body

of scientific literature. General synthetic methodologies for related brominated aromatic

compounds often involve the bromination of a corresponding benzyl alcohol or the reduction of

a corresponding benzoic acid or aldehyde.

For instance, the synthesis of bromophenol derivatives has been achieved through the

alkylation of substituted benzenes with benzyl alcohols in the presence of a Lewis acid catalyst

like aluminum chloride (AlCl₃)[10]. Another general approach could involve the reduction of 2,5-

dibromobenzaldehyde or a derivative of 2,5-dibromobenzoic acid.

Standard analytical techniques for the characterization of such a compound would typically

include:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C NMR) to elucidate the

chemical structure.

Mass Spectrometry (MS) to confirm the molecular weight and fragmentation pattern.
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Infrared (IR) Spectroscopy to identify functional groups, such as the hydroxyl (-OH) group.

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to

determine purity.

However, specific, validated protocols for (2,5-Dibromophenyl)methanol using these

techniques have not been identified in the surveyed literature.

Biological Activity and Signaling Pathways
There is currently no specific information available in the public domain detailing the biological

activity or the involvement of (2,5-Dibromophenyl)methanol in any signaling pathways. While

other bromophenol derivatives have been investigated for their biological activities, such as

enzyme inhibition, no such studies have been reported for this particular compound[10].

Logical Relationship: Potential Synthesis Route
While a specific, detailed experimental protocol is not available, a potential synthetic route can

be logically inferred from standard organic chemistry principles. The reduction of 2,5-

dibromobenzaldehyde would be a plausible method for the synthesis of (2,5-
Dibromophenyl)methanol. This hypothetical workflow is depicted below.

Starting Material Process Product

2,5-Dibromobenzaldehyde Reductione.g., NaBH₄, MeOH (2,5-Dibromophenyl)methanol

Click to download full resolution via product page

Caption: A potential synthesis route for (2,5-Dibromophenyl)methanol.

Disclaimer: This document is intended for informational purposes only and is based on

currently available data. The absence of detailed experimental protocols and biological data

highlights a gap in the scientific literature for this specific compound. Researchers should

exercise caution and perform their own validation when working with (2,5-
Dibromophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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